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Introduction

Cholecystokinin (26-33) (free acid), also known as cholecystokinin octapeptide (CCK-8), is
the predominant and most biologically active form of cholecystokinin in the central nervous
system.[1][2] As a widely distributed neuropeptide, CCK-8 is implicated in a variety of
physiological and pathological processes in the brain, making it a critical tool for neuroscience
research.[3] It exerts its effects through two G-protein coupled receptor subtypes: CCK-A (or
CCK1) and CCK-B (or CCK2), with the latter being the predominant receptor in the brain.[2][4]
This document provides detailed application notes and experimental protocols for the use of
CCK-8 in neuroscience research, targeting researchers, scientists, and drug development
professionals.

Applications in Neuroscience Research
CCK-8 is a versatile tool for investigating several key areas of neuroscience:

e Anxiety and Panic Disorder Models: Administration of CCK-8, and more potently its C-
terminal fragment CCK-4, is a well-established method for inducing anxiety and panic-like
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symptoms in both animal models and humans.[5][6][7] This effect is primarily mediated by
the activation of CCK-B receptors, which are densely expressed in brain regions critical for
fear and anxiety processing, such as the amygdala, hippocampus, and prefrontal cortex.[5]
This makes CCK-8 an invaluable pharmacological tool for studying the neurobiology of
anxiety and for screening novel anxiolytic compounds.[6]

o Satiety and Feeding Behavior: CCK-8 is a key regulator of food intake.[8][9] Released from
the small intestine after a meal, it acts on CCK-A receptors on vagal afferent fibers, which in
turn signal to the hindbrain to promote satiation and reduce meal size.[8] Exogenous
administration of CCK-8 is used to study the mechanisms of satiety and to investigate
potential anti-obesity therapeutics.[8][10]

e Learning and Memory: CCK-8 has been shown to modulate cognitive processes, although its
precise role is complex.[1][2] Both CCK-A and CCK-B receptors are found in high
concentrations in the hippocampus, a brain region essential for memory formation.[1] Some
studies suggest that CCK-A receptor activation may enhance memory, while CCK-B receptor
activation could have amnestic effects.[2] Intraperitoneal injections of CCK-8 have been
shown to improve spatial memory in rats.[11]

o Dopamine Regulation: CCK-8 coexists with dopamine in mesolimbic and nigrostriatal
neurons and acts as a potent modulator of dopaminergic neurotransmission.[4][12] It can
have excitatory effects on dopamine neurons and facilitate the actions of dopamine in brain
regions like the nucleus accumbens.[12][13][14] This interaction is crucial for understanding
reward, motivation, and the pathophysiology of disorders like schizophrenia and addiction.

Quantitative Data

The following tables summarize key quantitative data for the use of CCK-8 in neuroscience
research.

Table 1: Receptor Binding Affinities of Cholecystokinin-8 (CCK-8)
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Inhibitory Constant

Ligand Receptor Subtype (IC50/Ki) Species/Tissue
CCK-8 CCK-A ~2 nM (IC50) Human

CCK-8 CCK-B ~2 nM (IC50) Human

CCK-8 CCK-A 0.28 nM (Ki) Human

CCK-8 CCK-A 1.32 nM (IC50) Human

CCK-8 CCK-A 120 + 27 nM (Kd) Ratt (Receptor

Fragment)[15]

Note: Lower IC50/Ki/Kd values indicate higher binding affinity.[5]

Table 2: Effective Dosages of Cholecystokinin-8 (CCK-8) in Rodent Behavioral Models

o . Route of Observed
Application Species . ) Dosage
Administration Effect
Increased
) ] Intracerebral ) ]
Anxiety/Emotion emotionality
Rat (Nucleus 3 fmol
al State (Elevated Plus
Accumbens)
Maze)[16]
) Intracerebral Hypoexploration
Exploration/Loco
) Rat (Nucleus 1 fmol - 100 pmol  (Four-Hole Box)
motion
Accumbens) [17]
Enhanced
. ] retention of
Learning & Intraperitoneal _
Rat 1.6 pg/kg platform location
Memory (1P) )
(Morris Water
Maze)[11]
] ) Intraperitoneal Reduction in
Satiety/Feeding Mouse 200 nmol/kg ]
(1P) food intake[9]
) o Intraperitoneal 0.45-3.6 Reduced meal
Satiety/Satiation Rat )
(1P) nmol/kg size[8]
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Experimental Protocols

Protocol 1: Induction of Anxiety-Like Behavior in Rodents using CCK-8

This protocol describes the induction of an anxiety-like state in rats or mice using systemic
administration of CCK-8, followed by assessment in the Elevated Plus Maze (EPM), a standard
test for anxiety.

Materials:

e Cholecystokinin (26-33) (free acid) (CCK-8)

 Sterile Saline (0.9% NacCl)

e Vehicle solution (e.g., sterile saline)

¢ Male Wistar rats (250-300g) or C57BL/6 mice (8-12 weeks old)
o Elevated Plus Maze apparatus

 Video tracking software for behavioral analysis

Procedure:

¢ Animal Acclimation: House animals in a controlled environment (12:12h light:dark cycle,
22+2°C) for at least one week before the experiment. Handle the animals for 2-3 days prior
to testing to reduce handling stress.

o CCK-8 Preparation: Prepare a stock solution of CCK-8 in sterile saline. On the day of the
experiment, dilute the stock solution to the final desired concentration (e.g., 1.6 pg/kg for
rats) with saline.[11] The vehicle control group will receive an equivalent volume of saline.

o Administration: Administer the CCK-8 solution or vehicle via intraperitoneal (IP) injection at a
volume of 5-10 ml/kg body weight.[10]

o Behavioral Testing: 15-30 minutes after the injection, place the animal at the center of the
Elevated Plus Maze, facing an open arm. Allow the animal to explore the maze for 5
minutes. Record the session using a video camera mounted above the maze.
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» Data Collection: Using the video tracking software, score the following parameters:

o

Time spent in the open arms

[¢]

Time spent in the closed arms

[¢]

Number of entries into the open arms

Number of entries into the closed arms

[e]

o

Total distance traveled (as a measure of general locomotor activity)

o Data Analysis: An anxiogenic effect of CCK-8 is indicated by a significant decrease in the
time spent and the number of entries into the open arms compared to the vehicle-treated
group. Analyze data using an appropriate statistical test (e.g., Student's t-test or ANOVA).

Protocol 2: In Vitro Whole-Cell Patch-Clamp Recording of Neuronal Response to CCK-8

This protocol details how to measure changes in the electrical activity of individual neurons in
response to CCK-8 application using brain slices.[18]

Materials:

e Acute brain slices (e.g., from rat or mouse hippocampus or amygdala)

« Atrtificial cerebrospinal fluid (aCSF), continuously bubbled with 95% O2 / 5% CO2
 Internal solution for patch pipettes

o Cholecystokinin (26-33) (free acid) (CCK-8)

o Patch-clamp recording rig (microscope, micromanipulators, amplifier, digitizer)

» Data acquisition and analysis software (e.g., pPCLAMP)

Procedure:

e Brain Slice Preparation: Prepare 300-400 um thick brain slices from a juvenile rat or mouse
using a vibratome in ice-cold, oxygenated aCSF. Allow slices to recover in oxygenated aCSF
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at room temperature for at least 1 hour before recording.

o Recording Setup: Transfer a slice to the recording chamber on the microscope stage and
continuously perfuse with oxygenated aCSF at a rate of 2-3 ml/min.

o Neuron Ildentification: Identify target neurons (e.g., pyramidal neurons in the amygdala) using
DIC optics.

» Whole-Cell Configuration: Approach a neuron with a glass pipette (3-7 MQ resistance) filled
with internal solution. Apply gentle suction to form a gigaohm seal and then a brief pulse of
negative pressure to rupture the membrane and achieve the whole-cell configuration.[18]

o Baseline Recording: Record baseline neuronal activity for 5-10 minutes. This can be done in
current-clamp mode to measure membrane potential and firing rate, or in voltage-clamp
mode to measure synaptic currents.[18]

o CCK-8 Application: Switch the perfusion to an aCSF solution containing the desired
concentration of CCK-8 (e.g., 10-100 nM). Record the neuronal response for the duration of
the application (5-10 minutes).[18]

e Washout: Switch the perfusion back to the control aCSF and record for another 10-15
minutes to observe any recovery of the neuronal activity to baseline levels.[18]

o Data Analysis: Analyze changes in resting membrane potential, action potential frequency,
and synaptic current amplitude and frequency before, during, and after CCK-8 application.
[13][18] An excitatory effect would be observed as membrane depolarization and an
increased firing rate.[13]

Signaling Pathways and Experimental Workflows
Diagram 1: CCK-B Receptor Signaling Pathway

The following diagram illustrates the primary signaling cascade initiated by the activation of the
CCK-B receptor, which is coupled to Gg/11 and Gy proteins.[3][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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